Cas no 2255-14-3 (a-D-Galactopyranose, 1-(dihydrogenphosphate))

• Product Name: a-D-Galactopyranose, 1-(dihydrogenphosphate)
• CAS No: 2255-14-3
• MF: C₆H₁₃O₉P
• MW: 260.135783910751
• MDL: MFCD00070670
• CID: 263154
• PubChem ID: 123912
• Update Time: 2025-06-13

a-D-Galactopyranose, 1-(dihydrogenphosphate) Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranose, 1-(dihydrogenphosphate)
• D-Galactose 1-phosphate
• galactose-1-phosphate
• glucose 1-phosphate
• glucose-1-phosphate
• glucosyl phosphate
• Glukose-1-phosphat
• .ALPHA.-D-GALACTOSYL PHOSPHATE
• alpha-D-Galactosyl phosphate
• a-D-1-(dihydrogen phosphate) Galactopyranose
• alpha-D-Gal-1-P
• 1z4n
• 1-(dihydrogen phosphate) Galactitol
• Galactitol, 1-(dihydrogen phosphate)
• alpha-D-1-(dihydrogen phosphate) Galactopyranose
• HY-113143
• .alpha.-D-Galactose 1-phosphate
• [(2R, 3R, 4S, 5R, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] dihydrogen phosphate
• .ALPHA.-D-GALACTOPYRANOSE, 1-PHOSPHATE
• .ALPHA.-D-GALACTOPYRANOSYL PHOSPHATE
• 4Z9Z6N3GH4
• alpha-D-Galactopyranosyl phosphate
• {[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phosphonic acid
• alpha-D-Galactopyranose, 1-(dihydrogen phosphate) (9CI)
• DB02317
• C00446
• galactose-1-P
• UNII-4Z9Z6N3GH4
• 1-O-phosphono-alpha-D-galactopyranose
• .ALPHA.-D-GALACTOPYRANOSE, 1-(DIHYDROGEN PHOSPHATE)
• alpha-D-Galactose1-phosphate(and/orunspecifiedsalts)
• alpha-D-galactose-1-phosphate
• Epitope ID:145001
• bmse000151
• AKOS027323695
• a-D-Galactopyranosyl phosphate
• alpha-D-galactopyranose, 1-(dihydrogen phosphate)
• .alpha.-D-Galactose 1-phosphate dipotassium salt pentahydrate
• alpha-D-Galactose 1-phosphate
• galactose-1P
• alpha-D-Galactopyranose 1-phosphate
• Galactopyranose 1-phosphate
• GL1
• GALACTOPYRANOSE, 1-(DIHYDROGEN PHOSPHATE), .ALPHA.-D-
• Galactose 1-phosphate
• 2255-14-3
• 1-phosphate a-D-Galactopyranose
• NS00069778
• Q3082858
• Galactopyranose, 1-(dihydrogen phosphate), alpha-D- (7CI,8CI)
• Galactopyranose, 1-phosphate
• (2R,3R,4S,5R,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yldihydrogenphosphate
• DTXSID80177082
• alpha-D-galactopyranose 1-(dihydrogen phosphate)
• SCHEMBL285294
• a-D-Galactose 1-phosphate
• CS-0062267
• alpha-D-Galactopyranose, 1-phosphate (6CI)
• 1z4o
• [(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] dihydrogen phosphate
• a-D-Galactosyl phosphate
• (2R,3R,4S,5R,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl dihydrogen phosphate
• CHEBI:17973
• G91067

• MDL： MFCD00070670
• Inchi： 1S/C6H13O9P/c7-1-2-3(8)4(9)5(10)6(14-2)15-16(11,12)13/h2-10H,1H2,(H2,11,12,13)/t2-,3+,4+,5-,6-/m1/s1
• InChI Key： HXXFSFRBOHSIMQ-FPRJBGLDSA-N
• SMILES： P(=O)(O)(O)O[C@@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 260.02971899g/mol
• Monoisotopic Mass: 260.02971899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 157Ų

a-D-Galactopyranose, 1-(dihydrogenphosphate) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharide phosphates

Additional information on a-D-Galactopyranose, 1-(dihydrogenphosphate)

Comprehensive Overview of a-D-Galactopyranose, 1-(dihydrogenphosphate) (CAS No. 2255-14-3): Properties, Applications, and Research Insights

a-D-Galactopyranose, 1-(dihydrogenphosphate) (CAS No. 2255-14-3) is a biologically significant monosaccharide derivative widely studied in biochemistry and glycobiology. This compound, often referred to as galactose-1-phosphate, plays a pivotal role in metabolic pathways such as the Leloir pathway, which is essential for galactose metabolism. Its molecular structure features a galactopyranose ring phosphorylated at the C1 position, making it a key intermediate in carbohydrate metabolism and enzymatic reactions.

In recent years, the interest in a-D-Galactopyranose, 1-(dihydrogenphosphate) has surged due to its relevance in glycoscience and biopharmaceutical applications. Researchers are exploring its potential in designing glycan-based therapeutics, particularly for treating metabolic disorders like galactosemia, a condition where galactose metabolism is impaired. The compound's unique properties also make it valuable in synthesizing glycoconjugates, which are critical for vaccine development and targeted drug delivery systems.

From an industrial perspective, CAS No. 2255-14-3 is utilized in enzymatic assays and as a substrate for galactokinase studies. Its stability and water solubility enhance its practicality in laboratory settings. Moreover, the growing demand for sugar-based biomaterials has positioned this compound as a candidate for biodegradable polymers and nutraceutical formulations, aligning with the global shift toward sustainable and health-focused products.

One of the most frequently searched questions related to a-D-Galactopyranose, 1-(dihydrogenphosphate) is its role in lactose intolerance research. While lactose intolerance stems from lactase deficiency, understanding galactose metabolism (where this compound is involved) provides insights into alternative dietary strategies. Additionally, its applications in prebiotic synthesis and gut microbiome modulation have garnered attention, reflecting the rising consumer interest in digestive health and functional foods.

Technological advancements in analytical techniques, such as NMR spectroscopy and mass spectrometry, have enabled precise characterization of CAS No. 2255-14-3, facilitating its use in quality control and research. The compound's purity and stereochemical configuration are critical for reproducibility in studies, emphasizing the importance of reliable sourcing and standardized protocols.

In summary, a-D-Galactopyranose, 1-(dihydrogenphosphate) (CAS No. 2255-14-3) bridges fundamental biochemistry and cutting-edge applications. Its versatility in metabolic research, therapeutic development, and industrial innovation underscores its enduring relevance. As science continues to unravel the complexities of carbohydrate chemistry, this compound remains a cornerstone for discoveries in glycobiology and beyond.